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Compound of Interest

Compound Name: Sandoz 58-035

Cat. No.: B1196694

Technical Support Center: Sandoz 58-035

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the long-term stability of Sandoz 58-035 stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Sandoz 58-035 stock solutions?

Al: The recommended solvent for preparing Sandoz 58-035 stock solutions is Dimethyl
Sulfoxide (DMSO).[1][2][3]

Q2: How should | store Sandoz 58-035 powder?

A2: Sandoz 58-035 powder is stable under recommended storage conditions.[1][4] For long-
term storage, it is recommended to store the powder at -20°C for up to 3 years or at 4°C for up
to 2 years.[4] Other suppliers recommend storage at 2-8°C.[3][5]

Q3: What are the recommended storage conditions for Sandoz 58-035 stock solutions?

A3: For Sandoz 58-035 stock solutions, it is recommended to store them at -80°C for up to 6
months or at -20°C for up to 1 month.[2][4][6] Once a solution is prepared, it should be stored in
separate aliquots to avoid repeated freeze-thaw cycles.[2]

Q4: Can | store Sandoz 58-035 stock solutions at room temperature?
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A4: Shipping at room temperature is acceptable for short periods (less than 2 weeks).[4]
However, for long-term stability, it is crucial to adhere to the recommended storage
temperatures of -20°C or -80°C.

Q5: What should I do if | observe precipitation in my Sandoz 58-035 stock solution after
thawing?

A5: If you observe precipitation, you can warm the tube to 37°C and sonicate it in an ultrasonic
bath for a short period to help redissolve the compound.[2] To avoid this, ensure the stock
solution is prepared at an appropriate concentration according to the solubility information. The
solubility in DMSO is 16 mg/mL (34.35 mM), and may require ultrasonic warming to fully
dissolve.[2]
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The following tables summarize the recommended storage conditions for Sandoz 58-035.

Table 1: Storage of Sandoz 58-035 Powder

Storage Temperature Duration Source
-20°C 3 years [4]

4°C 2 years (4]
2-8°C Not specified [31[5]

Table 2: Storage of Sandoz 58-035 Stock Solutions

Storage Temperature Duration Source
-80°C 6 months [2][41[6]
-20°C 1 month [2][4][6]

Experimental Protocols

Protocol 1: Preparation of Sandoz 58-035 Stock Solution

o Materials:

o Sandoz 58-035 powder

o

Anhydrous Dimethyl Sulfoxide (DMSO)

[¢]

Sterile polypropylene tubes

Vortex mixer

[¢]

Ultrasonic bath

[e]

e Procedure:

1. Equilibrate the Sandoz 58-035 powder to room temperature before opening the vial.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/product/b1196694?utm_src=pdf-body
https://www.benchchem.com/product/b1196694?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-112487/Sandoz-58-035-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-112487/Sandoz-58-035-SDS-MedChemExpress.pdf
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB7497485.htm
https://aksci.com/sds/8668CA_SDS.pdf
https://www.benchchem.com/product/b1196694?utm_src=pdf-body
https://www.glpbio.com/fr/sandoz-58-035.html
https://file.medchemexpress.com/batch_PDF/HY-112487/Sandoz-58-035-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/sandoz-58-035.html
https://www.glpbio.com/fr/sandoz-58-035.html
https://file.medchemexpress.com/batch_PDF/HY-112487/Sandoz-58-035-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/sandoz-58-035.html
https://www.benchchem.com/product/b1196694?utm_src=pdf-body
https://www.benchchem.com/product/b1196694?utm_src=pdf-body
https://www.benchchem.com/product/b1196694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

2. Based on the desired stock concentration and the molecular weight of Sandoz 58-035
(465.79 g/mol ), calculate the required mass of the powder.[2]

3. Add the appropriate volume of DMSO to the vial containing the Sandoz 58-035 powder.
4. Vortex the solution until the powder is fully dissolved.

5. If necessary, warm the solution to 37°C and sonicate in an ultrasonic bath to ensure
complete dissolution.[2]

6. Aliquot the stock solution into smaller volumes in sterile polypropylene tubes to minimize
freeze-thaw cycles.

7. Store the aliquots at -20°C or -80°C as recommended.

Visualizations

Mechanism of Action of Sandoz 58-035

Sandoz 58-035 is a competitive inhibitor of Acyl-CoA:cholesterol acyltransferase (ACAT), also
known as sterol O-acyltransferase (SOAT).[2][6][7] ACAT is an intracellular enzyme responsible
for the esterification of cholesterol into cholesteryl esters, which are then stored in lipid
droplets. By inhibiting ACAT, Sandoz 58-035 blocks this process, leading to a decrease in the
accumulation of cholesteryl esters.[8]
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Click to download full resolution via product page
Caption: Sandoz 58-035 inhibits ACAT, blocking cholesterol esterification.
Experimental Workflow for Preparing Stock Solutions

The following diagram illustrates the recommended workflow for preparing stable Sandoz 58-
035 stock solutions for use in experiments.

Start: Sandoz 58-035 Powder

Weigh Powder

:

Add DMSO

:

Dissolve (Vortex/Sonicate/Warm)

:

Aliquot into smaller volumes

Store at -20°C or -80°C

Use in Experiment

Click to download full resolution via product page
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Caption: Workflow for preparing and storing Sandoz 58-035 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1196694?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

